2-(2-furyl)-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-(furan-2-yl)-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C12H12N4O2/c1-2-4-8-7-10(17)16-12(13-8)14-11(15-16)9-5-3-6-18-9/h3,5-7H,2,4H2,1H3,(H,13,14,15)
• InChI Key: ZXSJKOBWSDYVGX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)N=C(N2)C3=CC=CO3
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

2-(2-furyl)-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, commonly known as FPTP, is a heterocyclic compound with potential applications in the field of medicinal chemistry. It belongs to the class of triazolopyrimidines and is known for its ability to modulate the activity of certain enzymes and receptors in the human body.

Mechanism of Action

The mechanism of action of FPTP involves its ability to bind to specific sites on enzymes and receptors. For example, FPTP has been shown to bind to the active site of MAO-A, thereby inhibiting its activity. This leads to an increase in the levels of neurotransmitters such as serotonin, which can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
FPTP has been found to have a range of biochemical and physiological effects. For example, it has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been found to have antioxidant properties and can scavenge free radicals in the body. Additionally, FPTP has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPTP is its potency as an inhibitor of certain enzymes and receptors. This makes it a valuable tool for studying the role of these enzymes and receptors in various biological processes. However, one limitation of FPTP is its relatively low yield in the synthesis process. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for the study of FPTP. One area of research could be the development of more efficient synthesis methods to increase the yield of the compound. Another area of research could be the identification of additional enzymes and receptors that FPTP can modulate. Finally, the potential therapeutic applications of FPTP in the treatment of various diseases could be explored further.
Conclusion:
In conclusion, FPTP is a heterocyclic compound with potential applications in the field of medicinal chemistry. It has been found to be a potent inhibitor of certain enzymes and receptors that play a crucial role in various biological processes. Its mechanism of action involves its ability to bind to specific sites on enzymes and receptors, leading to a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are several future directions for research on FPTP that could lead to new discoveries in the field of medicinal chemistry.

Scientific Research Applications

FPTP has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to be a potent inhibitor of certain enzymes and receptors that play a crucial role in various biological processes. For example, FPTP has been shown to inhibit the activity of the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO-A has been linked to the treatment of depression and anxiety disorders.